Daphnilongeranin C
Daphnilongeranin C
Brand Name:
Vulcanchem
CAS No.:
750649-07-1
VCID:
VC0033140
InChI:
InChI=1S/C22H29NO3/c1-11-9-23-10-13-5-3-12-4-6-14-16(20(25)26)8-22(18(12)14)19(24)15(11)7-17(23)21(13,22)2/h11,13-17H,3-10H2,1-2H3,(H,25,26)/t11-,13-,14-,15-,16-,17-,21-,22+/m1/s1
SMILES:
CC1CN2CC3CCC4=C5C(CC4)C(CC56C3(C2CC1C6=O)C)C(=O)O
Molecular Formula:
C22H29NO3
Molecular Weight:
355.5 g/mol
Daphnilongeranin C
CAS No.: 750649-07-1
Reference Standards
VCID: VC0033140
Molecular Formula: C22H29NO3
Molecular Weight: 355.5 g/mol
| CAS No. | 750649-07-1 |
|---|---|
| Product Name | Daphnilongeranin C |
| Molecular Formula | C22H29NO3 |
| Molecular Weight | 355.5 g/mol |
| IUPAC Name | (1R,2S,3R,5R,6S,10S,16R,17R)-2,6-dimethyl-20-oxo-8-azahexacyclo[11.5.1.11,5.02,10.03,8.016,19]icos-13(19)-ene-17-carboxylic acid |
| Standard InChI | InChI=1S/C22H29NO3/c1-11-9-23-10-13-5-3-12-4-6-14-16(20(25)26)8-22(18(12)14)19(24)15(11)7-17(23)21(13,22)2/h11,13-17H,3-10H2,1-2H3,(H,25,26)/t11-,13-,14-,15-,16-,17-,21-,22+/m1/s1 |
| Standard InChIKey | JOODVMXQKVRURX-ROEHNZSPSA-N |
| Isomeric SMILES | C[C@@H]1CN2C[C@H]3CCC4=C5[C@H](CC4)[C@@H](C[C@]56[C@]3([C@H]2C[C@H]1C6=O)C)C(=O)O |
| SMILES | CC1CN2CC3CCC4=C5C(CC4)C(CC56C3(C2CC1C6=O)C)C(=O)O |
| Canonical SMILES | CC1CN2CC3CCC4=C5C(CC4)C(CC56C3(C2CC1C6=O)C)C(=O)O |
| Appearance | Powder |
| PubChem Compound | 11501289 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume